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Compound of Interest

Compound Name: Spiromesifen-d9

Cat. No.: B12371180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the commercial analytical standard for

Spiromesifen-d9, a deuterated analog of the insecticide and acaricide Spiromesifen. Its

primary application is as an internal standard for the accurate quantification of Spiromesifen in

various matrices, including environmental and agricultural samples, utilizing techniques such as

gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS).[1][2] The isotopic labeling offers a reliable method to compensate for

matrix effects and variations during sample preparation and analysis.[3]

Commercial Suppliers and Product Specifications
Several specialized chemical suppliers offer Spiromesifen-d9 analytical standards. The

products from these suppliers are intended for research use only.[4] Key commercial sources

include LGC Standards and Cayman Chemical.

The technical specifications for Spiromesifen-d9 from these suppliers are summarized below,

providing researchers with the necessary data for method development and validation.
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Specification LGC Standards (TRC) Cayman Chemical

Product Code TRC-S683506 39033

CAS Number
Not specified for d9,

Unlabelled: 283594-90-1[5]
2470126-90-8

Molecular Formula C₂₃H₂₁D₉O₄ C₂₃H₂₁D₉O₄

Molecular Weight 379.54 379.5

Chemical Purity >95% (HPLC) ≥95% (Spiromesifen)

Isotopic Purity Not Specified ≥99% deuterated forms (d₁-d₉)

d₀ Content Not Specified ≤1% d₀

Format Neat Solid Solid

Available Pack Sizes 1 mg, 2.5 mg, 5 mg 1 mg

Storage Temperature -20°C -20°C

Solubility Not Specified
Slightly soluble in Chloroform

and DMSO

Experimental Protocols: Quantification of
Spiromesifen using Spiromesifen-d9 Internal
Standard
The following is a generalized protocol for the analysis of Spiromesifen in agricultural products

using Spiromesifen-d9 as an internal standard with LC-MS. This methodology is adapted from

standard procedures for pesticide residue analysis.

Preparation of Standard Solutions
Stock Solution: Prepare a stock solution of Spiromesifen-d9 by dissolving the solid standard

in a suitable solvent, such as acetonitrile or a mixture of chloroform and DMSO, to a known

concentration (e.g., 100 µg/mL). It is recommended to purge the solvent with an inert gas.

Store this solution at -20°C.
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Working Standard Solution: Prepare a series of calibration standards by diluting the

unlabeled Spiromesifen standard and the Spiromesifen-d9 internal standard stock solution

in a solvent mixture like acetonitrile/0.01% formic acid (1:1, v/v). The concentration of

Spiromesifen-d9 should be kept constant across all calibration points and samples.

Sample Preparation (Extraction and Clean-up)
This procedure is suitable for various agricultural matrices like fruits, vegetables, and grains.

Extraction:

Weigh a homogenized portion of the sample (e.g., 5-20 g).

Spike the sample with a known amount of the Spiromesifen-d9 internal standard working

solution.

Add an extraction solvent, such as acetonitrile/formic acid/water (80:1:20, v/v/v), and

homogenize thoroughly.

Filter the mixture to separate the liquid extract from the solid matrix.

Collect the filtrate and concentrate it under reduced pressure at a temperature below

40°C.

Clean-up (Silica Gel Column Chromatography):

Re-dissolve the concentrated extract in a non-polar solvent like n-hexane.

Load the solution onto a pre-conditioned silica gel solid-phase extraction (SPE) cartridge.

Wash the cartridge to remove interferences.

Elute the target analytes (Spiromesifen and Spiromesifen-d9) with an appropriate solvent

mixture.

Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-

MS analysis.
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LC-MS Analysis
Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-

MS/MS).

Injection: Inject a small volume (e.g., 2 µL) of the prepared sample extract and calibration

standards.

Quantification: Develop a calibration curve by plotting the ratio of the peak area (or height) of

the unlabeled Spiromesifen to the peak area of the Spiromesifen-d9 internal standard

against the concentration of the calibration standards. The concentration of Spiromesifen in

the sample can then be determined from this curve.

Visualized Workflow
The following diagrams illustrate the logical workflow for procuring and utilizing the

Spiromesifen-d9 analytical standard in a research setting.
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Phase 1: Procurement

Phase 2: Standard & Sample Preparation

Phase 3: Analysis & Data Processing
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Caption: Workflow for using Spiromesifen-d9 analytical standard.
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This guide provides essential technical information for researchers utilizing Spiromesifen-d9.

For detailed, batch-specific data, always refer to the Certificate of Analysis provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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